Cas no 1342850-43-4 (1-(bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene)

• Product Name: 1-(bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene
• CAS No: 1342850-43-4
• MF: C₈H₇BrFNO₃
• MW: 264.048485040665
• CID: 4590502
• PubChem ID: 64770352
• Update Time: 2025-06-12

1-(bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene

• Inchi： 1S/C8H7BrFNO3/c1-14-8-2-5(4-9)7(11(12)13)3-6(8)10/h2-3H,4H2,1H3
• InChI Key： RAIJKLKGBPHDIV-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC(OC)=C(F)C=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-(bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene

Introduction to 1-(Bromomethyl)-4-Fluoro-5-Methoxy-2-Nitrobenzene (CAS No. 1342850-43-4)

1-(Bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene (CAS No. 1342850-43-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its bromomethyl, fluoro, methoxy, and nitro functional groups, offers a wide range of applications due to its reactivity and potential for further derivatization.

The molecular formula of 1-(bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene is C₉H₈BrFNO₃, and it has a molecular weight of approximately 260.06 g/mol. The presence of the bromomethyl group makes this compound particularly useful in synthetic chemistry as a versatile electrophilic reagent. The fluoro and methoxy substituents contribute to its electronic properties and solubility characteristics, while the nitro group provides additional reactivity and functionalization potential.

In recent years, 1-(bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene has been extensively studied for its role in the synthesis of complex organic molecules and pharmaceutical intermediates. One notable application is in the development of novel drugs targeting specific biological pathways. For instance, researchers have utilized this compound as a key intermediate in the synthesis of antiviral agents and anticancer drugs. The bromomethyl group can be readily substituted with various nucleophiles, allowing for the creation of diverse derivatives with tailored biological activities.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-(bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene in the synthesis of a series of novel inhibitors targeting protein kinases involved in cancer progression. The fluoro and methoxy substituents were found to enhance the potency and selectivity of these inhibitors, making them promising candidates for further clinical evaluation.

Beyond pharmaceutical applications, 1-(bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene has also found use in materials science. Its unique combination of functional groups makes it an attractive starting material for the synthesis of advanced polymers and coatings. For example, researchers at the University of California, Berkeley, have developed a new class of fluorinated polymers using this compound as a monomer precursor. These polymers exhibit excellent thermal stability and chemical resistance, making them suitable for high-performance applications in electronics and aerospace industries.

The environmental impact of 1-(bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene has also been a subject of interest. Studies have shown that proper handling and disposal practices are essential to minimize any potential environmental risks associated with its use. Researchers at the Environmental Protection Agency (EPA) have recommended best practices for safe handling and disposal to ensure environmental sustainability.

In conclusion, 1-(bromomethyl)-4-fluoro-5-methoxy-2-nitrobenzene (CAS No. 1342850-43-4) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an important intermediate in the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize its use in various fields.